Cas no 1862543-99-4 (N-(2,2-Dimethylthietan-3-yl)but-2-ynamide)

• Product Name: N-(2,2-Dimethylthietan-3-yl)but-2-ynamide
• CAS No: 1862543-99-4
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 4770306
• Update Time: 2026-02-26

N-(2,2-Dimethylthietan-3-yl)but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2-Dimethylthietan-3-yl)but-2-ynamide

• Inchi： 1S/C9H13NOS/c1-4-5-8(11)10-7-6-12-9(7,2)3/h7H,6H2,1-3H3,(H,10,11)
• InChI Key： WMUYRIFKGKAHPO-UHFFFAOYSA-N
• SMILES： S1CC(C1(C)C)NC(C#CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4

Additional information on N-(2,2-Dimethylthietan-3-yl)but-2-ynamide

Professional Introduction to N-(2,2-Dimethylthietan-3-yl)but-2-ynamide (CAS No. 1862543-99-4)

N-(2,2-Dimethylthietan-3-yl)but-2-ynamide, identified by the CAS number 1862543-99-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic amides, characterized by its unique structural framework that incorporates a thietane ring system alongside an amide functional group. The presence of the 2,2-dimethylthietan-3-yl moiety imparts distinct electronic and steric properties, making it a versatile building block for the development of novel bioactive molecules.

The structural complexity of N-(2,2-Dimethylthietan-3-yl)but-2-ynamide offers a rich scaffold for medicinal chemists to explore. The thietane ring, a five-membered sulfur-containing heterocycle, is known for its ability to modulate biological activity through interactions with biological targets. In particular, the sulfur atom in the thietane ring can engage in hydrogen bonding or coordinate with metal ions, depending on the context. The 2,2-dimethylthietan-3-yl substituent further enhances the compound's potential by introducing rigidity and lipophilicity, which can influence its binding affinity and metabolic stability.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various cellular processes and are often implicated in diseases such as cancer and inflammation. N-(2,2-Dimethylthietan-3-yl)but-2-ynamide has been investigated as a potential lead compound in this area due to its unique structural features. Preliminary studies suggest that the compound can disrupt specific PPIs by binding to hydrophobic pockets or crevices on the protein surface. This mode of action is particularly attractive for drug development, as PPIs are notoriously difficult to target with traditional small-molecule drugs.

The synthesis of N-(2,2-Dimethylthietan-3-yl)but-2-ynamide presents both challenges and opportunities for synthetic chemists. The construction of the thietane ring requires careful control of reaction conditions to ensure high yield and purity. Additionally, the introduction of the amide group necessitates orthogonal functionalization strategies to avoid unwanted side reactions. Advances in transition-metal-catalyzed cross-coupling reactions have provided new avenues for constructing complex heterocyclic systems, including those featuring thietane moieties. These methodologies have enabled more efficient and scalable synthesis routes for N-(2,2-Dimethylthietan-3-yl)but-2-ynamide, paving the way for further exploration of its biological properties.

Evaluation of N-(2,2-Dimethylthietan-3-yl)but-2-ynamide's pharmacological profile has revealed promising results in preclinical studies. The compound has demonstrated selective binding to certain PPIs with high affinity, suggesting its potential as an inhibitor in therapeutic applications. Furthermore, its structural features may contribute to favorable pharmacokinetic properties, such as improved solubility and reduced toxicity. These findings have prompted researchers to investigate derivatives of N-(2,2-Dimethylthietan-3-y1)> but- 1 0 -1 0 0 -1 0 -1 0 -1 0 -1 0 -1